Cas no 3120-51-2 (4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo-)

• Product name: 4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo-
• CAS No: 3120-51-2
• MF: C₈H₁₅N₃OS
• MW: 201.2892
• CID: 314487
• PubChem ID: 250727

4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo-
• 6-amino-1,3-diethyl-2-sulfanylidenepyrimidin-4-one
• 1,3-Diaethyl-6-amino-2-thioxo-2,3-dihydro-1H-pyrimidin-4-on
• 1,3-diethyl-6-amino-2-thiouracil
• 1,3-diethyl-6-amino-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-amino-1,3-diethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-amino-1,3-diethyl-2-thioxo-2,3-dihydropyrimidin-4(1h)-one
• AC1L5IAQ
• AC1Q7EZM
• AG-K-83761
• AR-1H0796
• CTK4G6551
• NSC70472
• 6-amino-1,3-diethyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
• NSC-70472
• DTXSID90290711
• 3120-51-2
• SCHEMBL3239713

• Inchi： InChI=1S/C8H13N3OS/c1-3-10-6(9)5-7(12)11(4-2)8(10)13/h5H,3-4,9H2,1-2H3
• InChI Key： AZYPFBHBVLBWIA-UHFFFAOYSA-N
• SMILES： NC1N(CC)C(=S)N(CC)C(=O)C=1

Computed Properties

• Exact Mass: 199.07809
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 49.57
• LogP: 1.58250